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Compound of Interest

Compound Name: Einecs 300-108-0

CAS No.: 93920-23-1

Cat. No.: B12679667

Get Quote

This guide provides researchers, scientists, and drug development professionals with technical

information, troubleshooting advice, and standardized protocols for using CAS 93920-23-1,

identified as Fatty acids, C18-unsatd., dimers, polymers with tall-oil fatty acids and

triethylenetetramine, for the dispersion of inorganic pigments.[1][2] This polymeric dispersant is

designed to improve pigment wetting, reduce viscosity, and enhance long-term stability in

various formulations.[3][4]

Frequently Asked Questions (FAQs)
Q1: What is CAS 93920-23-1 and how does it function as a dispersant?

A1: CAS 93920-23-1 is a polyamide-type polymeric dispersing agent.[1][2] It functions via a

steric stabilization mechanism. The polymer has amine-based "anchor groups" that adsorb

onto the polar surfaces of inorganic pigments, while its fatty acid-derived polymeric chains

extend into the solvent or resin.[5][6] This creates a physical barrier that prevents pigment

particles from re-agglomerating, a process known as flocculation.[6]

Q2: For which types of pigments is this dispersant most effective?
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A2: This dispersant is primarily designed for inorganic pigments, which typically have polar

surfaces.[5] Its amine anchor groups have a high affinity for oxide compounds like titanium

dioxide (TiO₂) and iron oxides, as well as other mineral-based pigments and fillers.[6]

Q3: What are the main benefits of using a polymeric dispersant like this?

A3: Key benefits include a significant reduction in the viscosity of the pigment slurry (millbase),

allowing for higher pigment loading.[4][7] It also improves color development, gloss, and long-

term storage stability by preventing pigment settling.[8][9] High-performance polymeric

dispersants are particularly effective at stabilizing small particles that are otherwise difficult to

deflocculate.[6][10]

Q4: How does this dispersant's chemistry contribute to its performance?

A4: The dispersant is a polymer of C18 unsaturated fatty acid dimers, tall-oil fatty acids, and

triethylenetetramine.[1] The triethylenetetramine provides multiple amine functional groups that

act as strong anchoring points to the pigment surface. The fatty acid components form the

polymeric chains that provide steric hindrance and ensure compatibility with the surrounding

medium (e.g., solvent or resin).[5][6]

Troubleshooting Guide
Q1: My pigment dispersion has excessively high viscosity. What are the common causes and

solutions?

A1: High viscosity is a frequent issue that can hinder processing and application.[8]

Cause 1: Incorrect Dispersant Dosage: Both insufficient and excessive amounts of

dispersant can lead to high viscosity. Too little fails to stabilize the particles, causing

flocculation and viscosity increase.[8][11] Too much can lead to the formation of micelles or

bridging between pigment particles.

Solution 1: The most effective solution is to conduct a "ladder study" to find the optimal

concentration where viscosity is at its minimum.[12] This involves creating a series of small-

scale dispersions with varying dispersant levels. (See Experimental Protocol 1).
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Cause 2: Poor Initial Dispersion: If the mechanical energy (shear) applied is insufficient,

pigment agglomerates will not be adequately broken down.

Solution 2: Ensure the use of high-shear mixing equipment. Optimize the stirring speed and

duration to ensure complete pigment deagglomeration.[8]

Cause 3: Incompatibility with Other Additives: Interactions with other components in the

formulation, such as thickeners or resins, can cause an unexpected rise in viscosity.[8]

Solution 3: Review the formulation for potential incompatibilities. Test the dispersant in a

simplified system (pigment + solvent + dispersant) first before adding other components.

Q2: The color strength of my final product is weak, or the color seems to have shifted. Why is

this happening?

A2: Weak color strength is typically a sign of pigment flocculation.[5]

Cause: When pigment particles re-agglomerate into larger clusters (flocculates), their

collective surface area for light scattering is reduced, leading to lower color strength and

opacity. This indicates that the dispersant is not providing adequate stabilization.[6]

Solution:

Verify Dispersant Level: Ensure the dispersant concentration is optimized. An insufficient

amount will not fully cover the pigment surfaces, leaving them vulnerable to flocculation.

[11]

Perform a Rub-Out Test: This test can confirm if flocculation is the cause. A color

difference between the rubbed and unrubbed areas of a dried film indicates flocculation.

(See Experimental Protocol 3).[13]

Improve Dispersion Process: Increase the energy of the dispersion process (e.g., higher

speed, longer time, or use of milling media) to break down all agglomerates into primary

particles.[14]

Q3: My pigments are settling out of the dispersion over time. How can I improve storage

stability?
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A3: Pigment settling is a sign of poor long-term stabilization.

Cause 1: Flocculation: Over time, even weakly-attracting particles can agglomerate and

settle due to gravity.[8]

Solution 1: The primary solution is to ensure complete and robust stabilization with an

optimized level of dispersant. The steric barrier provided by CAS 93920-23-1 is designed

specifically to prevent this.[5]

Cause 2: Poor Polymer Chain Solvation: The polymeric chains of the dispersant must be

fully soluble and extended in the surrounding medium. If they collapse onto the pigment

surface, the stabilizing effect is lost.[5][6]

Solution 2: Ensure the solvent or resin system is compatible with the fatty-acid-based chains

of the dispersant. A change in the solvent system may be required.

Data Presentation
Table 1: Typical Physical Properties of Polyamide-Based Dispersants

Property Typical Value Range Significance

Appearance Amber to Brown Liquid
Visual identifier for the
material.

Active Content 40% - 100%

The concentration of the active

polymer; crucial for dosage

calculations.

Amine Value (mg KOH/g) 10 - 150

Indicates the concentration of

anchor groups available to

bind to the pigment.

Ionic Nature Cationic / Non-ionic
Determines affinity for different

pigment surface chemistries.

| Solvent | Varies (e.g., Xylene, Butanol, or Solvent-free) | Affects compatibility with the target

formulation (water-based vs. solvent-based). |
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Table 2: Suggested Starting Dosage for CAS 93920-23-1 with Inorganic Pigments Dosage is

calculated as percent active dispersant on pigment weight (% A.O.P.). These are starting

points; optimization is required.[14]

Inorganic Pigment Type Pigment Surface Area
Suggested Starting
Dosage (% A.O.P.)

Titanium Dioxide (TiO₂) Low-Medium 1.0% - 2.5%

Iron Oxides (Red, Yellow) Medium 2.0% - 5.0%

Fillers (CaCO₃, Talc) Low 0.5% - 1.5%

Experimental Protocols
Protocol 1: Determining Optimal Dispersant
Concentration (Ladder Study)
This method identifies the ideal dispersant loading by finding the concentration that results in

the minimum viscosity for a pigment slurry.[12]

Preparation: Prepare a base pigment slurry without any dispersant. For inorganic pigments,

a typical loading is 50-70 wt.% in the chosen solvent.[12]

Sample Division: Divide the base slurry into 5-7 equal, smaller samples in separate mixing

vessels.

Incremental Addition: While stirring each sample at a consistent, moderate speed, add the

dispersant in increasing increments (e.g., 0.5%, 1.0%, 1.5%, 2.0%, 2.5% active dispersant

on pigment weight). Leave one sample as a control with 0% dispersant.

High-Shear Dispersion: Disperse each sample under high shear for a fixed period (e.g., 20-

30 minutes) until a stable temperature is reached.[12]

Equilibration and Measurement: Allow the samples to cool to a constant temperature (e.g.,

25°C). Measure the viscosity of each sample using a rotational viscometer.
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Analysis: Plot the measured viscosity against the % dispersant concentration. The lowest

point on the curve indicates the optimal dispersant dosage.

Protocol 2: Assessing Dispersion Quality using a
Hegman Gauge
This method provides a quick assessment of the fineness of grind, indicating the presence of

oversized particles or agglomerates.[15][16]

Sample Application: Place a small amount of the pigment dispersion in the deep end of the

Hegman gauge's channel.[16]

Drawdown: Hold the scraper blade firmly at a consistent angle and draw it smoothly down

the length of the gauge from the deep end to the shallow end. This should take 1-2 seconds.

[15]

Observation: Within 3 seconds of the drawdown, view the gauge at a low angle to the light.

Identify the point on the scale where pigment particles or streaks appear concentrated.[16]

Interpretation: The Hegman value is the reading at this point. For many coating applications,

a value of 7 or higher (indicating particles are smaller than ~12.5 µm) is considered an

effective dispersion.[15][16]

Protocol 3: Evaluating Flocculation using the Rub-Out
Test
This test is a simple, effective way to visualize the effects of pigment flocculation on color

strength.[13]

Film Application: Apply a uniform wet film of the pigmented formulation onto a non-porous

substrate (e.g., a sealed card or glass panel).[13]

Drying: Allow the film to air-dry. Just before the film is completely set (when it is tacky but

does not lift), firmly rub a small, localized area with your finger for 10-15 seconds.[13]

Final Dry: Allow the entire film to dry completely.
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Analysis: Compare the color of the rubbed area to the surrounding unrubbed area. If the

rubbed area appears darker or has a higher color strength, it indicates that flocculates were

broken up by the mechanical force of rubbing. This confirms that flocculation is occurring in

the system and that the dispersion is not fully stabilized.[13]

Visualizations
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Step 1: Preparation

Step 2: Dispersion Process

Step 3: Quality Control

Weigh Solvent/Resin

Premix: Add solvent to vessel.
Slowly add dispersant while stirring.

Weigh Pigment

Pigment Addition:
Gradually add pigment to vortex

under low-speed stirring.

Weigh Dispersant
(CAS 93920-23-1)

High-Shear Dispersion:
Increase to high speed (e.g., 2000 rpm).

Disperse for 20-30 min.

Measure Viscosity Check Fineness of Grind
(Hegman Gauge)

Perform Stability Test
(e.g., Heat Age)

Click to download full resolution via product page

Caption: Recommended workflow for preparing a stable inorganic pigment dispersion.
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Problem Detected in
Pigment Dispersion

Is Viscosity Too High?

Is Color Strength Weak?

No

Action: Perform Dispersant
Ladder Study (Protocol 1)

Yes

Is Pigment Settling?

No

Action: Perform
Rub-Out Test (Protocol 3)

Yes

Action: Increase Dispersion
Energy/Time

Yes

Action: Check Compatibility
with other additives

No

Problem Resolved

No Flocculation
(Check Dosage)

Flocculation
Detected

Click to download full resolution via product page

Caption: Troubleshooting decision tree for common pigment dispersion issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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